Impurites
Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0192792 | Deoxy Donepezil Hydrochloride | 1034439-57-0 | C24H32ClNO2 |
| VC0192811 | Dihydro Donepezil (Mixture of Diastereomers) | 120012-04-6 | C24H31NO3 |
| VC0192801 | Donepezil Dehydrodeoxy Impurity | 120013-45-8 | C24H29NO2 |
| VC0192804 | 6-O-Desmethyl Donepezil | 120013-56-1 | C23H27NO3 |
| VC0192819 | 5-O-Desmethyl Donepezil | 120013-57-2 | C23H27NO3 |
| VC0192787 | Phenyl(pyridin-2-yl)methanol | 14159-57-0 | C12H11NO |
| VC0192805 | 2-((1-Benzylpiperidin-4-yl)methylene)-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one | 145546-80-1 | C24H27NO3 |
| VC0192812 | 4-Methyl-2-n-propyl-1H-benzimidazole-6-carboxylic Acid | 152628-03-0 | C12H14N2O2 |
| VC0192827 | Epi-Galantamine | 1668-85-5 | C17H21NO3 |
| VC0192802 | Hydroxy Donepezil | 197010-20-1 | C24H29NO4 |
| VC0192828 | Dihydro Galantamine | 21133-52-8 | C17H23NO3 |
| VC0192788 | (4-Chlorophenyl)(pyridin-2-yl)methanol | 27652-89-7 | C12H10ClNO |
| VC0192790 | 5,6-Dimethoxy-1H-indene-1,3(2H)-dione | 36517-91-6 | C11H10O4 |
| VC0192818 | Epi-Galantamine N-Oxide | 366485-18-9 | C17H21NO4 |
| VC0192817 | N-Desmethyl galantamine | 41303-74-6 | C16H19NO3 |
| VC0192813 | Donepezil Impurity II (Donepezil Pyridine Analog Impurity) | 4803-57-0 | C17H17NO3 |
| VC0192789 | 10-Methoxy-4-(1-methylpiperidin-4-yl)-4h-benzo[4,5]cyclohepta[1,2-b]thiophene-4-ol | 59743-88-3 | C20H23NO2S |
| VC0192826 | Ent-Galantamine | 60384-53-4 | C17H21NO3 |
| VC0192816 | O-desmethyl Galantamine | 60755-80-8 | C16H19NO3 |
| VC0192815 | Anhydro Galantamine | 664995-65-7 | C17H19NO2 |
| VC0192809 | 4-((5,6-Dimethoxy-2,3-dihydro-1H-inden-2-yl)methyl)piperidine | 844694-83-3 | C17H25NO2 |
| VC0192797 | Deoxydonepezil | 844694-84-4 | C24H31NO2 |
| VC0192806 | Donepezil Benzyl Bromide Impurity | 844694-85-5 | C31H36BrNO3 |
| VC0192814 | (2Z)-5,6-Dimethoxy-2-[(1-oxidopyridin-1-ium-4-yl)methylidene]-3H-inden-1-one | 896134-06-8 | C17H15NO4 |
| VC0192822 | 6-Hydroxy-5-methoxy-1-indanone | 90843-62-2 | C10H10O3 |